4-(Dimethylamino)benzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone
Overview
Description
“4-(Dimethylamino)benzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone” is an organic compound containing amino and aldehyde groups . It forms colored condensation products (Schiff bases) with pyrroles and primary amines .
Molecular Structure Analysis
The molecular formula of “4-(Dimethylamino)benzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone” is C18H22N4 . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
The compound forms colored condensation products (Schiff bases) with pyrroles and primary amines .Physical And Chemical Properties Analysis
The compound is an off-white solid with a melting point of 60–62 °C . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Mercury Detection
This compound has been used in the development of a Flow Injection Analysis (FIA) for the determination of mercury (II) . The system was successfully applied for the determination of mercury (II) in dental amalgam solutions and spiked environmental water samples .
Ionophore of a Coated Wire Electrode
The compound has been used as the Ionophore of a Coated Wire Electrode . A linear plot within the concentration range of 5 × 10^−6 –0.1 M Hg (II), slope of 27.8 ± 1 mV per decade and correlation coefficient (R^2) of 0.984 were obtained .
Vibrational Dynamics Study
The structure and dynamics of crystalline 4-(dimethylamino)benzaldehyde, 4DMAB, are assessed through Inelastic Neutron Scattering (INS) spectroscopy combined with periodic DFT calculations . The excellent agreement between experimental and calculated spectra is the basis for a reliable assignment of INS bands .
Ehrlich and Kovac’s Reagents
The compound is used in Ehrlich and Kovac’s reagents to test indole . It is often used in the Ehrlich reaction, test for the presence of indoles in a sample containing alkaloids .
Preparation of Aldehydes
4-(Dimethylamino)benzaldehyde is used to prepare aldehydes from Grignard reagents .
Color Test Reagent
In addition, it is used as a color test reagent for pyrroles, primary amines, and hydrazines .
Safety and Hazards
properties
IUPAC Name |
N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-4-phenyl-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4S/c1-22(2)16-10-8-14(9-11-16)12-19-21-18-20-17(13-23-18)15-6-4-3-5-7-15/h3-13H,1-2H3,(H,20,21)/b19-12+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILWHJUUMBODAQK-XDHOZWIPSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=NNC2=NC(=CS2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)/C=N/NC2=NC(=CS2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Dimethylamino)benzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone | |
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